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Compound of Interest

Compound Name: 2-Bromo-4-iodopyridine

Cat. No.: B027774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-4-iodopyridine. Adherence to these procedures is critical for ensuring laboratory

safety and the integrity of your research.

Hazard Assessment and Personal Protective
Equipment (PPE)
2-Bromo-4-iodopyridine is a hazardous substance that requires careful handling to prevent

exposure. It is classified as toxic if swallowed, causes skin irritation, and serious eye irritation,

and may cause respiratory irritation. Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment
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Protection Type Specific Requirement Rationale

Eye Protection
Chemical splash goggles that

meet ANSI Z87.1 standards.

To protect against splashes

and solid particulates causing

serious eye irritation.

Hand Protection

Nitrile gloves (minimum 5-mil

thickness). Double-gloving is

recommended.

Provides splash protection

against 2-Bromo-4-

iodopyridine. Note that

breakthrough can occur in

under 30 minutes with

continuous contact.[1] Gloves

should be changed

immediately if contact occurs.

Body Protection A standard laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

All handling of solid 2-Bromo-

4-iodopyridine must be

conducted in a certified

chemical fume hood.

To avoid inhalation of dust

particles which can cause

respiratory irritation.

Quantitative Safety Data
While specific occupational exposure limits for 2-Bromo-4-iodopyridine have not been

established, the following data for the compound and relevant protective equipment should

inform safe handling practices.
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Parameter Value Source/Comment

Appearance
White to Yellow to Orange

powder to crystal
TCI Chemicals

Melting Point 62.0 to 66.0 °C TCI Chemicals

Oral Toxicity Toxic if swallowed (Category 3) Sigma-Aldrich

Dermal Toxicity
Fatal in contact with skin

(Category 2)
Sigma-Aldrich

Nitrile Glove Breakthrough

Time (Pyridine)
10 - 30 minutes

Ansell Chemical Handling

Glove Guide (as a proxy)[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Bromo-4-iodopyridine is essential to minimize risk. The

following workflow outlines the key steps for safe management in the laboratory.
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Preparation

Handling

Post-Handling

Disposal

Review SDS

Don Appropriate PPE

Verify Fume Hood Operation

Prepare Spill Kit

Weigh solid in fume hood

Proceed to handling

Transfer to reaction vessel

Decontaminate work area

After experiment

Doff PPE correctly

Wash hands thoroughly

Collect solid waste in labeled container

For waste disposal

Collect halogenated solvent waste separately

Request hazardous waste pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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